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Compound of Interest

Compound Name: Nonanal

Cat. No.: B032974

Welcome to a definitive guide on the safe and compliant disposal of nonanal. As researchers
and drug development professionals, our commitment to safety and environmental stewardship
is as paramount as our scientific pursuits. This document provides a comprehensive,
technically grounded protocol for managing nonanal waste, moving beyond a simple checklist
to explain the critical reasoning behind each step. Our goal is to empower your laboratory with
the knowledge to handle this chemical responsibly, ensuring the safety of your team and the
integrity of our environment.

Hazard Identification & Risk Assessment:
Understanding Nonanal

Nonanal (also known as Pelargonaldehyde or Aldehyde C-9) is a valuable aldehyde in various
research applications. However, its chemical properties necessitate stringent handling and
disposal protocols. It is classified as a combustible liquid that can cause skin, eye, and
respiratory irritation.[1][2] Furthermore, it is recognized as being toxic or harmful to aquatic life,
with potentially long-lasting environmental effects.[1][3] A unique and critical hazard is its
potential to spontaneously combust after prolonged contact with highly porous materials like
paper towels or rags.[1][4]

The causality behind these hazards is rooted in its molecular structure. As an aldehyde, it is
susceptible to oxidation and can be reactive. Its combustibility is a function of its hydrocarbon
chain, and its environmental toxicity underscores the importance of preventing its release into
waterways.
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Key Quantitative Data for Nonanal

For quick reference, the essential physical and hazard properties of nhonanal are summarized

below.

Property Value Source(s)

CAS Number 124-19-6 [2][3]

Molecular Formula C9H180 [3]

Molecular Weight 142.24 g/mol [3]
Colorless to yellow liquid with a

Appearance _ [5]
floral/fruity odor

Flash Point 63 °C / 145.4 °F (Closed Cup) [3]
Combustible Liquid,

Primary Hazards Skin/Eye/Respiratory Irritant, [1][2]13]

Harmful to Aquatic Life

Pre-Disposal Safety Protocols: Engineering

Controls & PPE

Before handling any nonanal waste, establishing a robust safety perimeter is non-negotiable.

This begins with appropriate engineering controls and personal protective equipment (PPE).

e Engineering Controls: All handling and preparation for disposal of nonanal must be

conducted within a certified chemical fume hood.[6] This is the primary defense against the

inhalation of vapors, which can cause respiratory irritation.[2]

o Personal Protective Equipment (PPE): The following PPE is mandatory:

o Eye Protection: Wear chemical splash goggles conforming to EN166 standards.[5][6]

Standard safety glasses do not provide adequate protection from potential splashes.

o Hand Protection: Use chemical-resistant gloves, such as nitrile.[6] Always check the

manufacturer's specifications for breakthrough time and change gloves immediately if
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contamination is suspected.

o Skin Protection: A standard lab coat is required.[6] For tasks involving larger volumes
(>1L) or a higher risk of splashing, supplement with a chemically resistant apron.

Standard Operating Procedure for Nonanal Waste
Collection

The compliant disposal of nonanal is achieved not through in-lab treatment, but through
systematic collection and transfer to a certified hazardous waste management service. On-site
chemical neutralization for aldehydes requires highly specific, validated protocols that are not
readily available for nonanal, making this approach unsuitable for standard laboratory practice.

[6]

Follow this validated, step-by-step protocol for waste accumulation.

Experimental Protocol: Nonanal Waste Accumulation

e Segregate Waste Streams:

o Collect all waste nonanal and materials contaminated with it separately from other
chemical waste.[6] This is crucial to prevent dangerous reactions with incompatible
materials, such as oxidizing agents or strong bases.[6]

o Containerize Properly:

o Liquid Waste: Use a dedicated, chemically compatible container with a secure, tight-fitting
lid. The original manufacturer's container is often an excellent choice.[6]

o Solid Waste: All nonanal-contaminated solids (e.g., gloves, absorbent pads, paper towels)
must be collected in a separate, clearly labeled, and sealable container.[6] This is critical
to mitigate the risk of spontaneous combustion associated with porous materials.[4]

o Label for Compliance:
o Immediately label the waste container. The label must, at a minimum, include:

» The words "HAZARDOUS WASTE"[6]
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» The full chemical name: "Nonanal"[6]
= Appropriate hazard warnings (e.g., "Combustible," "Irritant”)[6]

» The date when waste was first added (the "Accumulation Start Date")[6]

o Store Safely:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

o This area must have secondary containment (such as a larger tub or basin) to contain any
potential leaks.[6]

o The storage location must be cool, dry, well-ventilated, and away from all sources of heat,
sparks, or open flames.[6][7]

o Arrange for Final Disposal:

o Once the container is full or reaches your institution's storage time limit, contact your
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor to schedule a pickup.[6] This is the only recommended and compliant
method for the final disposal of nonanal.[6]

Diagram: Nonanal Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Senior Scientist's Guide to the Proper Disposal of
Nonanal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032974#nonanal-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b032974?utm_src=pdf-custom-synthesis
https://www.vigon.com/product/nonanal-natural/?doc=MSDS/507964_vigon_sds_us_english.pdf&namee=NonanalNaturalSDS
https://www.chemicalbook.com/msds/1-nonanal.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1590822&productDescription=NONANAL+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://perfumersupplyhouse.com/wp-content/uploads/2014/06/MSDS-ALDEHYDE-C9-VIGON.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nonanal
https://pdf.benchchem.com/146/Proper_Disposal_of_2_4_Nonadienal_A_Guide_for_Laboratory_Professionals.pdf
https://johndwalsh.com/wp-content/uploads/2020/06/ALDEHYDE-C-9-SDS.pdf
https://www.benchchem.com/product/b032974#nonanal-proper-disposal-procedures
https://www.benchchem.com/product/b032974#nonanal-proper-disposal-procedures
https://www.benchchem.com/product/b032974#nonanal-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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